2-PHENYL-N'-[(E)-(PYRIDIN-4-YL)METHYLIDENE]ACETOHYDRAZIDE

• IUPAC Name: 2-phenyl-N-[(E)-pyridin-4-ylmethylideneamino]acetamide
• InChI: InChI=1S/C14H13N3O/c18-14(10-12-4-2-1-3-5-12)17-16-11-13-6-8-15-9-7-13/h1-9,11H,10H2,(H,17,18)/b16-11+
• InChI Key: RXIMTURHEAVGGT-LFIBNONCSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NN=CC2=CC=NC=C2
• Isomeric SMILES: C1=CC=C(C=C1)CC(=O)N/N=C/C2=CC=NC=C2
• Molecular Formula: C14H13N3O
• Molecular Weight: 239.27 g/mol

Description

2-Phenyl-N’-[(E)-(pyridin-4-yl)methylidene]acetohydrazide is a chemical compound with the molecular formula C15H15N3O. It is known for its unique structure, which includes a phenyl group, a pyridine ring, and an acetohydrazide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-phenyl-N’-[(E)-(pyridin-4-yl)methylidene]acetohydrazide typically involves the condensation reaction between 2-phenylacetic acid hydrazide and 4-pyridinecarboxaldehyde. The reaction is carried out under reflux conditions in the presence of an appropriate solvent, such as ethanol or methanol. The reaction mixture is heated for several hours until the desired product is formed .

Industrial Production Methods

This would include optimizing reaction conditions, such as temperature, solvent choice, and reaction time, to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-phenyl-N’-[(E)-(pyridin-4-yl)methylidene]acetohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce reduced hydrazides, and substitution reactions can result in various substituted derivatives .

Scientific Research Applications

2-phenyl-N’-[(E)-(pyridin-4-yl)methylidene]acetohydrazide has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, including as a lead compound for drug development.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-phenyl-N’-[(E)-(pyridin-4-yl)methylidene]acetohydrazide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory processes, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Similar Compounds

• 2-phenyl-N’-[(E)-(pyridin-2-yl)methylidene]acetohydrazide
• 2-phenyl-N’-[(E)-(pyridin-3-yl)methylidene]acetohydrazide
• 2-phenyl-N’-[(E)-(pyridin-4-yl)methylidene]acetohydrazide derivatives

Uniqueness

2-phenyl-N’-[(E)-(pyridin-4-yl)methylidene]acetohydrazide is unique due to its specific structural configuration, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it a valuable compound for various research applications .